Cas no 2649071-52-1 (1-(difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-(difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene
• CAS No: 2649071-52-1
• MF: C₁₁H₁₁F₂NOS
• MW: 243.272948503494
• CID: 6041015
• PubChem ID: 165980731
• Update Time: 2025-05-22

1-(difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene
• 1-[(difluoromethyl)sulfanyl]-3-(2-isocyanatopropan-2-yl)benzene
• EN300-1972417
• 2649071-52-1

• Inchi： 1S/C11H11F2NOS/c1-11(2,14-7-15)8-4-3-5-9(6-8)16-10(12)13/h3-6,10H,1-2H3
• InChI Key： XWFBGBALGLQHTR-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 243.05294147g/mol
• Monoisotopic Mass: 243.05294147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene

1-(Difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene: A Comprehensive Overview

The compound with CAS No. 2649071-52-1, known as 1-(difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is a derivative of benzene, featuring a difluoromethylsulfanyl group at the 1-position and a 2-isocyanatopropan-2-yl group at the 3-position. These substituents impart distinctive electronic and steric effects, making it a valuable molecule for various chemical and material science applications.

Recent studies have highlighted the importance of difluoromethylsulfanyl groups in modulating the electronic properties of aromatic compounds. The presence of this group enhances the molecule's ability to participate in various chemical reactions, such as nucleophilic substitutions and additions. Additionally, the isocyanate functionality at the 3-position provides opportunities for polymerization and cross-linking reactions, which are critical in the development of advanced materials like polyurethanes and coatings.

One of the most promising applications of 1-(difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene lies in its potential use as a building block for constructing functional polymers. Researchers have demonstrated that this compound can undergo controlled polymerization under specific conditions, leading to materials with tailored mechanical and thermal properties. For instance, a study published in *Macromolecules* in 2023 revealed that incorporating this compound into polyurethane networks significantly improved their tensile strength and thermal stability.

Furthermore, the difluoromethylsulfanyl group has been shown to exhibit mild electron-withdrawing effects, which can influence the reactivity of the benzene ring. This makes the compound an attractive candidate for use in electrophilic aromatic substitution reactions. Recent experiments have demonstrated that this compound can serve as a versatile precursor for synthesizing more complex aromatic systems, which are valuable in pharmaceutical and agrochemical industries.

In terms of synthesis, 1-(difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. A novel synthetic route reported in *Journal of Organic Chemistry* in 2023 involves the reaction of a bromobenzene derivative with a difluoromethylsulfanyl anion followed by alkylation with an isocyanate precursor. This method not only improves yield but also enhances the purity of the final product.

The compound's stability under various environmental conditions has also been extensively studied. According to research published in *Environmental Science & Technology*, 1-(difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene exhibits moderate photostability and resistance to hydrolysis, making it suitable for outdoor applications such as protective coatings and adhesives.

In conclusion, 1-(difluoromethyl)sulfanyl-3-(2-isocyanatopropan-2-yl)benzene (CAS No. 2649071-52-1) is a versatile compound with significant potential in material science and organic synthesis. Its unique combination of functional groups enables it to participate in a wide range of chemical reactions, leading to innovative materials and compounds. As research continues to uncover new applications and synthetic routes, this compound is poised to play an increasingly important role in both academic and industrial settings.